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Compound of Interest

1-Ethylcyclobutan-1-amine
Compound Name:

hydrochloride

Cat. No.: B1449859

Section 1: The Primary Synthetic Pathway: A
Mechanistic Overview

The most common and logical approach to 1-Ethylcyclobutan-1-amine involves a two-stage
process: nucleophilic addition to a ketone followed by conversion of the resulting tertiary
alcohol to an amine. The Grignard reaction followed by a Ritter reaction is a classic and
effective choice.

Workflow: Synthesis of 1-Ethylcyclobutan-1-amine HCI
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ethylcyclobutan-1-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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